Cas no 366-98-3 ([2-(2,4-difluorophenoxy)acetyl] 2-(2,4-difluorophenoxy)acetate)

• Product Name: [2-(2,4-difluorophenoxy)acetyl] 2-(2,4-difluorophenoxy)acetate
• CAS No: 366-98-3
• MF: C₁₆H₁₀F₄O₅
• MW: 358.241219043732
• CID: 921550
• PubChem ID: 302992
• Update Time: 2025-04-19

[2-(2,4-difluorophenoxy)acetyl] 2-(2,4-difluorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• [2-(2,4-difluorophenoxy)acetyl] 2-(2,4-difluorophenoxy)acetate
• 366-98-3
• NSC-190764
• NSC190764
• DTXSID80307342

• Inchi： 1S/C16H10F4O5/c17-9-1-3-13(11(19)5-9)23-7-15(21)25-16(22)8-24-14-4-2-10(18)6-12(14)20/h1-6H,7-8H2
• InChI Key： KMXRCDPGKJHNMY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCC(=O)OC(COC1C=CC(=CC=1F)F)=O)F

Computed Properties

• Exact Mass: 358.0464
• Monoisotopic Mass: 358.046436
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8
• XLogP3: 3.7

Experimental Properties

• Density: 1.439
• Boiling Point: 452.8°C at 760 mmHg
• Flash Point: 219.5°C
• Refractive Index: 1.513
• PSA: 61.83